![molecular formula C14H18N2O3S B5830841 1-[(4-hydroxy-3-methoxyphenyl)carbonothioyl]-4-piperidinecarboxamide](/img/structure/B5830841.png)
1-[(4-hydroxy-3-methoxyphenyl)carbonothioyl]-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(4-hydroxy-3-methoxyphenyl)carbonothioyl]-4-piperidinecarboxamide, also known as CMHP, is a synthetic compound that belongs to the class of N-substituted piperidine derivatives. It has been studied for its potential applications in the field of medicinal chemistry due to its interesting pharmacological properties. In
Mechanism of Action
The exact mechanism of action of 1-[(4-hydroxy-3-methoxyphenyl)carbonothioyl]-4-piperidinecarboxamide is not fully understood. However, it has been suggested that it may exert its pharmacological effects through the modulation of various signaling pathways such as the NF-κB and MAPK pathways. It has also been shown to inhibit the activity of COX-2, an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
1-[(4-hydroxy-3-methoxyphenyl)carbonothioyl]-4-piperidinecarboxamide has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been shown to reduce oxidative stress and improve antioxidant status. In addition, it has been shown to induce apoptosis in cancer cells and inhibit their proliferation.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-[(4-hydroxy-3-methoxyphenyl)carbonothioyl]-4-piperidinecarboxamide is its wide range of pharmacological activities. It has been shown to exhibit anti-inflammatory, analgesic, antioxidant, and anticancer effects. This makes it a promising candidate for the development of novel therapeutics. However, one of the limitations of 1-[(4-hydroxy-3-methoxyphenyl)carbonothioyl]-4-piperidinecarboxamide is its relatively low solubility in water. This can make it difficult to administer in vivo and may limit its bioavailability.
Future Directions
There are several future directions for the study of 1-[(4-hydroxy-3-methoxyphenyl)carbonothioyl]-4-piperidinecarboxamide. One area of interest is the development of novel formulations that can improve its solubility and bioavailability. Another area of interest is the study of its potential applications in the treatment of various diseases such as cancer, arthritis, and neurodegenerative disorders. In addition, further studies are needed to elucidate its exact mechanism of action and to identify its molecular targets.
Conclusion:
In conclusion, 1-[(4-hydroxy-3-methoxyphenyl)carbonothioyl]-4-piperidinecarboxamide is a synthetic compound that exhibits a wide range of pharmacological activities. It has been extensively studied for its potential applications in the field of medicinal chemistry. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential as a therapeutic agent.
Synthesis Methods
The synthesis of 1-[(4-hydroxy-3-methoxyphenyl)carbonothioyl]-4-piperidinecarboxamide involves the reaction of 4-hydroxy-3-methoxybenzaldehyde with thiourea in the presence of piperidine. The resulting product is then treated with acetic anhydride and piperidine to obtain 1-[(4-hydroxy-3-methoxyphenyl)carbonothioyl]-4-piperidinecarboxamide. The purity of the compound can be confirmed using spectroscopic techniques such as NMR and IR.
Scientific Research Applications
1-[(4-hydroxy-3-methoxyphenyl)carbonothioyl]-4-piperidinecarboxamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit a wide range of pharmacological activities such as anti-inflammatory, analgesic, and antioxidant effects. It has also been studied for its potential use as an anticancer agent due to its ability to induce apoptosis in cancer cells.
properties
IUPAC Name |
1-(4-hydroxy-3-methoxybenzenecarbothioyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O3S/c1-19-12-8-10(2-3-11(12)17)14(20)16-6-4-9(5-7-16)13(15)18/h2-3,8-9,17H,4-7H2,1H3,(H2,15,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWYSWFUVWNBVQV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C(=S)N2CCC(CC2)C(=O)N)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.